Cas no 72880-73-0 ((2s)-2-amino-9-ethoxy-9-oxononanoic Acid)

• Product Name: (2s)-2-amino-9-ethoxy-9-oxononanoic Acid
• CAS No: 72880-73-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 1758070
• PubChem ID: 88786421
• Update Time: 2025-05-27

(2s)-2-amino-9-ethoxy-9-oxononanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-amino-9-ethoxy-9-oxononanoic Acid
• (S)-2-Amino-9-ethoxy-9-oxononanoic acid
• SCHEMBL11489589
• 72880-73-0
• G74137

• Inchi： 1S/C11H21NO4/c1-2-16-10(13)8-6-4-3-5-7-9(12)11(14)15/h9H,2-8,12H2,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： DLAKJJVOCCSYHK-VIFPVBQESA-N
• SMILES： O(CC)C(CCCCCC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.6Ų

Additional information on (2s)-2-amino-9-ethoxy-9-oxononanoic Acid

Recent Advances in the Study of (2S)-2-Amino-9-ethoxy-9-oxononanoic Acid (CAS: 72880-73-0)

The compound (2S)-2-amino-9-ethoxy-9-oxononanoic acid (CAS: 72880-73-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and biochemical research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent research has focused on the synthetic pathways for (2S)-2-amino-9-ethoxy-9-oxononanoic acid, with particular emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel enzymatic synthesis method that significantly improves the efficiency of production. This method utilizes a recombinant enzyme derived from Escherichia coli, which catalyzes the stereoselective formation of the (2S) configuration with high fidelity. The study reported a yield of over 85%, making this approach highly viable for large-scale production.

In addition to its synthetic accessibility, the biological activity of (2S)-2-amino-9-ethoxy-9-oxononanoic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. Specifically, the compound has shown promising activity against cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 µM. These findings suggest its potential utility in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in modulating metabolic pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its interaction with fatty acid metabolism enzymes. The results indicated that (2S)-2-amino-9-ethoxy-9-oxononanoic acid acts as a competitive inhibitor of acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid synthesis. This inhibition could have implications for the treatment of metabolic disorders such as obesity and type 2 diabetes, although the study emphasized the need for further optimization to enhance selectivity and potency.

Beyond its biochemical applications, (2S)-2-amino-9-ethoxy-9-oxononanoic acid has also been investigated for its potential in drug delivery systems. A recent publication in Advanced Drug Delivery Reviews highlighted its use as a building block for peptide-based carriers. The compound's unique structure allows for the incorporation of hydrophobic and hydrophilic moieties, making it an attractive candidate for the design of targeted drug delivery systems. Early-stage experiments have shown enhanced stability and bioavailability of therapeutic peptides when conjugated with this molecule.

In conclusion, the recent advancements in the study of (2S)-2-amino-9-ethoxy-9-oxononanoic acid (CAS: 72880-73-0) underscore its multifaceted potential in chemical biology and medicinal chemistry. From its optimized synthesis to its diverse biological activities and applications in drug delivery, this compound represents a promising avenue for future research. However, further studies are necessary to fully elucidate its mechanisms of action and to translate these findings into clinical applications. The ongoing research in this area is expected to yield valuable insights that could pave the way for innovative therapeutic strategies.